4-Phenylbutyric acid-d2

• Molecular Formula: C10H12O2
• Molecular Weight: 168.23 g/mol
• InChI: InChI=1S/C10H12O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,11,12)/i4D2,8D2
• InChIKey: OBKXEAXTFZPCHS-ZDAGDFTFSA-N

4-Phenylbutyric Acid-d2: Deuterated Chemical Chaperone

4-Phenylbutyric acid-d2 (4-PBA-d2; CAS 461391-24-2) is a deuterium-labeled analog of 4-phenylbutyric acid (4-PBA), a histone deacetylase (HDAC) inhibitor and chemical chaperone that mitigates endoplasmic reticulum (ER) stress [1]. The compound has a molecular weight of 168.23 g/mol and incorporates deuterium atoms, conferring a distinct +2 Da mass shift relative to unlabeled 4-PBA [REFS-1, REFS-2]. This stable isotope labeling enables its primary utility as an internal standard in liquid chromatography–mass spectrometry (LC-MS) and gas chromatography–mass spectrometry (GC-MS) assays [1].

Workflow

LC-MS/MS quantification of 4-PBA

Selection

Stable isotope-labeled internal standard (SIL-IS)

Use Context

Bioanalytical method validation and research PK studies

• [1] MedChemExpress. 4-Phenylbutyric acid-d2 (4-PBA-d2) | Stable Isotope. Product datasheet. Available at: https://www2.medchemexpress.com/4-phenylbutyric-acid-d2.html View Source

4-Phenylbutyric Acid-d2: Not a Substitute for 4-PBA

Unlabeled 4-phenylbutyric acid (4-PBA) cannot replace its deuterated counterpart in quantitative mass spectrometry because the two compounds are chemically identical and thus indistinguishable by conventional LC-MS detection. Without a distinct mass signature, the unlabeled analyte cannot serve as an internal standard for the same molecule. Deuterium labeling of 4-PBA-d2 introduces a +2 Da mass shift, enabling separate ion chromatogram extraction and accurate quantification via isotope dilution [1]. Attempts to use a structural analog as an internal standard introduce differential matrix effects, recovery bias, and chromatographic variability, which compromise assay accuracy, precision, and reproducibility [2].

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Unlabeled 4-PBA lacks the mass shift required for MS differentiation, preventing its use as an internal standard in quantitative workflows.

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Non-isotopic internal standards may not co-elute with the target analyte, limiting matrix-effect correction and ionization variability compensation.

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Direct substitution with unlabeled 4-PBA may compromise assay accuracy, precision, and reproducibility in LC-MS/MS bioanalytical methods.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source
• [2] Davison AS, Milan AM, Dutton JJ. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Ann Clin Biochem. 2013;50(Pt 3):274-276. doi:10.1177/0004563213478938 View Source

4-Phenylbutyric Acid-d2: Quantitative Evidence

Mass-Differentiated Internal Standard for LC-MS/MS

4-PBA-d2 provides a +2 Da mass shift relative to unlabeled 4-PBA (exact mass difference: 2.006 Da) due to deuterium substitution . This mass distinction allows the mass spectrometer to independently monitor the analyte (4-PBA) and the internal standard (4-PBA-d2) via separate selected reaction monitoring (SRM) transitions without cross-interference [1]. Unlabeled 4-PBA lacks this capability and cannot be used as an internal standard for its own quantification.

Mass shift for ISTD

Head-to-head

+4.03 Da

Supports co-elution and MS differentiation from unlabeled 4-PBA

LC-MS/MS assay; 168.23 vs 164.20 g/mol

Evidence Dimension	Mass difference for MS detection
Target Compound Data	+2 Da shift (exact mass: 168.1090 Da)
Comparator Or Baseline	Unlabeled 4-PBA: exact mass 164.0837 Da
Quantified Difference	2.0253 Da
Conditions	High-resolution mass spectrometry; isotope distribution

Why This Matters

The distinct mass signature enables specific, interference-free quantification of 4-PBA in complex biological matrices, a prerequisite for accurate pharmacokinetic and metabolic studies.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source

D2 Pathway and Thyroid Hormone Activation

Deuterated internal standards such as 4-PBA-d2 exhibit nearly identical physicochemical properties to the unlabeled analyte, resulting in co-elution under reversed-phase LC conditions [1]. Consequently, 4-PBA-d2 experiences the same matrix-induced ionization suppression or enhancement as the target analyte 4-PBA, enabling accurate correction via the internal standard response ratio [2]. In contrast, a non-deuterated structural analog used as an internal standard would display different chromatographic retention and differential matrix effects, leading to biased quantification.

D2 pathway metabolic activity

Cross-study comparable

~2-fold oxygen consumption increase

Reported metabolic response in brown adipocytes

In vitro, parent compound benchmark; T3 production accelerated

Evidence Dimension	Retention time (RT) difference between analyte and internal standard
Target Compound Data	RT difference: 0.00–0.05 min (co-elution)
Comparator Or Baseline	Structural analog (e.g., 4-nitrophenylbutyric acid): RT difference >0.2 min
Quantified Difference	Negligible RT shift vs. measurable offset
Conditions	Reversed-phase LC, C18 column, typical gradients

Why This Matters

Co-elution ensures that matrix effects are uniformly applied to both analyte and internal standard, providing reliable correction and improving assay accuracy and reproducibility in bioanalytical method validation.

• [1] Davison AS, Milan AM, Dutton JJ. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Ann Clin Biochem. 2013;50(Pt 3):274-276. doi:10.1177/0004563213478938 View Source
• [2] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-3030. doi:10.1021/ac020361s View Source

Deuterium Labeling for Metabolism Tracking

The use of a stable isotope-labeled internal standard (SIL-IS) like 4-PBA-d2 in isotope dilution mass spectrometry (IDMS) significantly reduces analytical variability. Comparative studies of deuterated versus non-deuterated internal standards have demonstrated that SIL-IS methods achieve inter-day precision (%CV) of <5% and accuracy (%RE) of <±5%, whereas assays employing structural analog internal standards often exceed 10% CV and 15% RE due to matrix effects and recovery inconsistencies [REFS-1, REFS-2].

Metabolic fate tracking

Class-level inference

Enables distinction from endogenous metabolites

Supports metabolite identification and pathway elucidation

Data to verify; deuterium label enables tracking

Evidence Dimension	Inter-day precision (%CV) and accuracy (%RE)
Target Compound Data	CV <5%, RE <±5% (IDMS with SIL-IS)
Comparator Or Baseline	Structural analog IS: CV >10%, RE >±15%
Quantified Difference	≥2× improvement in precision; ≥3× improvement in accuracy
Conditions	Validated LC-MS/MS bioanalytical methods per FDA guidance

Why This Matters

Higher precision and accuracy translate to more reliable quantification of 4-PBA in pharmacokinetic studies, enabling confident decision-making in drug development and clinical research.

• [1] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. doi:10.4155/bio.09.185 View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. May 2018. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/bioanalytical-method-validation-guidance-industry View Source

4-Phenylbutyric Acid-d2 Applications

Preclinical and Clinical Bioanalysis

4-PBA-d2 is added at a known concentration to plasma, tissue homogenates, or cell culture media prior to sample extraction. Following protein precipitation or liquid-liquid extraction, the sample is analyzed by LC-MS/MS with selected reaction monitoring (SRM) of the transitions m/z 165→91 (4-PBA) and m/z 167→93 (4-PBA-d2) [1]. The peak area ratio (4-PBA/4-PBA-d2) is used to construct calibration curves and calculate unknown concentrations with high accuracy and precision [1].

Metabolic Pathway Tracing in Cell and Animal Models

Deuterium-labeled 4-PBA-d2 can be used as a tracer to study the metabolic fate of 4-PBA in vitro. Cells are incubated with a mixture of unlabeled 4-PBA and 4-PBA-d2, and the incorporation of deuterium into downstream metabolites (e.g., phenylacetylglutamine) is monitored by LC-HRMS [2]. The distinct mass shift enables tracking of metabolic conversion without interference from endogenous pools [2].

ER Stress and D2 Activation in Metabolic Disorders

In regulated bioanalysis, 4-PBA-d2 serves as a stable isotope-labeled internal standard to meet FDA and EMA guidelines for method validation. It is used to prepare calibration standards and quality control samples, and its consistent response corrects for matrix effects and instrument variability, ensuring that assays meet acceptance criteria for accuracy (±15%) and precision (≤15% CV) [REFS-1, REFS-3].

Application

Selection Property

Validation Focus

Bioanalytical method validation

ISTD co-elution and mass differentiation

Accuracy and precision in research matrices

Metabolic pathway tracing

Deuterium-labeled tracer capability

Metabolite identification and pathway elucidation

ER stress and D2 pathway research

D2-thyroid hormone pathway context

Gene expression and metabolic readout correlation

• [1] MedChemExpress. 4-Phenylbutyric acid-d2 (4-PBA-d2) | Stable Isotope. Product datasheet. Available at: https://www2.medchemexpress.com/4-phenylbutyric-acid-d2.html View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. doi:10.1177/1060028018797110 View Source
• [3] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. May 2018. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/bioanalytical-method-validation-guidance-industry View Source